Cas no 5166-53-0 (5-Methyl-3-hexen-2-one)

• Product Name: 5-Methyl-3-hexen-2-one
• CAS No: 5166-53-0
• Molecular Formula: C₇H₁₂O
• Molecular Weight: 112.16958
• MDL: MFCD00012166
• CID: 85240
• PubChem ID: 160871492

5-Methyl-3-hexen-2-one Properties

Names and Identifiers

• 5-Methyl-3-hexen-2-one
• 5-Methyl-3-hexen-2-one (contains 5-Methyl-4-hexen-2-one)
• 5-METHYLHEX-3-EN-2-ONE
• 2-methyl-3-hexen-5-one
• 2-Oxo-5-methylhex-3-ene
• 3-HEXAN-2-ONE,5-METHYL
• 3-Hexen-2-one,5-Me
• 3-Hexen-2-one,5-methyl
• 5-Methyl-2-oxohex-3-ene
• 5-methyl-3-hexen-2-on
• 5-Methyl-3-hexene-2-one
• 5-methyl-hexene-2-one
• 5-methyl-trans-3-hexen-2-one
• FEMA 3409
• trans-5-methyl-3-hexen-1-one
• trans-5-methyl-3-hexen-2-one
• trans-5-methylhex-3-en-2-one
• AKOS028110111
• FT-0648604
• M2366
• SY057068
• MFCD00012166
• 5166-53-0
• NS00022277
• IYMKNYVCXUEFJE-UHFFFAOYSA-N
• Isobutylidenaceton

• MDL： MFCD00012166
• InChIKey： IYMKNYVCXUEFJE-SNAWJCMRSA-N
• Inchi： 1S/C7H12O/c1-6(2)4-5-7(3)8/h4-6H,1-3H3
• SMILES： CC(C)C=CC(=O)C

Computed Properties

• Exact Mass: 112.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 112.088815
• Heavy Atom Count: 8
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 1.78760
• PSA: 17.07000
• Refractive Index: n20/D 1.44(lit.)
• Boiling Point: 157°C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• FEMA: 3409 | 5-METHYL-3-HEXEN-2-ONE
• Color/Form: Colorless to yellowish liquid
• Solubility: Uncertain
• Density: 0.85 g/mL at 25 °C(lit.)

5-Methyl-3-hexen-2-one Security Information

• Symbol:
• RTECS：MP8750000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16; S27; S36/37/39; S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R20/21/22
• Hazard Level：3
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1992 3/PG 3
• Hazard Statement： H226-H302-H311
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P302+P352+P312+P361+P364-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 10-20/22-24
• Signal Word：Danger
• HazardClass：3

5-Methyl-3-hexen-2-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enones